![molecular formula C14H19ClN2O B2868387 2-Chloro-1-[4-(2,3-dimethylphenyl)piperazin-1-yl]ethan-1-one CAS No. 177489-01-9](/img/structure/B2868387.png)
2-Chloro-1-[4-(2,3-dimethylphenyl)piperazin-1-yl]ethan-1-one
Cat. No. B2868387
Key on ui cas rn:
177489-01-9
M. Wt: 266.77
InChI Key: QQYHPSLGXKMHEG-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US05789412
Procedure details
Chloroacetyl chloride (1.47 ml, 18.5 mmol) is added dropwise to a solution of 1-(2,3-xylyl)piperazine (3.2 g, 16.8 mmol) and calcium carbonate (5 g, 50 mmol) in methyl ethyl ketone (40 ml) cooled to 0° C. The reaction mixture is stirred at this temperature for 1 h 30 and it is then filtered through Celite. The Celite is rinsed several times with ethyl acetate and 3M sodium hydroxide solution. The two phases of the filtrate are then separated and the organic phase is dried over magnesium sulfate, filtered and concentrated.
Identifiers
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REACTION_CXSMILES
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[Cl:1][CH2:2][C:3](Cl)=[O:4].[C:6]1([N:14]2[CH2:19][CH2:18][NH:17][CH2:16][CH2:15]2)[CH:11]=[CH:10][CH:9]=[C:8]([CH3:12])[C:7]=1[CH3:13].C(=O)([O-])[O-].[Ca+2]>C(C(C)=O)C>[Cl:1][CH2:2][C:3]([N:17]1[CH2:18][CH2:19][N:14]([C:6]2[CH:11]=[CH:10][CH:9]=[C:8]([CH3:12])[C:7]=2[CH3:13])[CH2:15][CH2:16]1)=[O:4] |f:2.3|
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Inputs
Step One
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Name
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Quantity
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1.47 mL
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Type
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reactant
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Smiles
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ClCC(=O)Cl
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Name
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Quantity
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3.2 g
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Type
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reactant
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Smiles
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C1(=C(C(=CC=C1)C)C)N1CCNCC1
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Name
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Quantity
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5 g
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Type
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reactant
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Smiles
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C([O-])([O-])=O.[Ca+2]
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Name
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Quantity
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40 mL
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Type
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solvent
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Smiles
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C(C)C(=O)C
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Conditions
Temperature
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Control Type
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UNSPECIFIED
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Setpoint
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0 °C
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Stirring
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Type
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CUSTOM
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Details
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The reaction mixture is stirred at this temperature for 1 h 30 and it
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Rate
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UNSPECIFIED
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RPM
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0
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Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
FILTRATION
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Type
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FILTRATION
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Details
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is then filtered through Celite
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WASH
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Type
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WASH
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Details
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The Celite is rinsed several times with ethyl acetate and 3M sodium hydroxide solution
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CUSTOM
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Type
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CUSTOM
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Details
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The two phases of the filtrate are then separated
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DRY_WITH_MATERIAL
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Type
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DRY_WITH_MATERIAL
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Details
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the organic phase is dried over magnesium sulfate
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FILTRATION
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Type
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FILTRATION
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Details
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filtered
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CONCENTRATION
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Type
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CONCENTRATION
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Details
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concentrated
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Outcomes
Product
Details
Reaction Time |
1 h |
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Name
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Type
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Smiles
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ClCC(=O)N1CCN(CC1)C1=C(C(=CC=C1)C)C
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
